Cas no 88083-45-8 (1-Heptanol, 5-ethoxy-6,6-dimethyl-)

• Product Name: 1-Heptanol, 5-ethoxy-6,6-dimethyl-
• CAS No: 88083-45-8
• MF: C₁₁H₂₄O₂
• MW: 188.307064056396
• CID: 645930
• PubChem ID: 13215864
• Update Time: 2025-04-19

1-Heptanol, 5-ethoxy-6,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 5-ethoxy-6,6-dimethyl-
• 5-ethoxy-6,6-dimethylheptan-1-ol
• 88083-45-8
• DTXSID90528900

• Inchi： 1S/C11H24O2/c1-5-13-10(11(2,3)4)8-6-7-9-12/h10,12H,5-9H2,1-4H3
• InChI Key： LWOIKHUDMSTIMA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCO)C(C)(C)C

Computed Properties

• Exact Mass: 188.177630004g/mol
• Monoisotopic Mass: 188.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų